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Compound of Interest

Compound Name: 1-Benzothiophene-3-carbaldehyde

Cat. No.: B160397

1-Benzothiophene-3-carbaldehyde, a derivative of the sulfur-containing heterocyclic
compound benzothiophene, is a pivotal building block in medicinal chemistry and material
science.[1][2] Its structural motif is a key scaffold in the synthesis of a wide array of biologically
active compounds, including potential anticancer, anti-inflammatory, and antimicrobial agents.
[2][3] The benzothiophene nucleus is valued for its low toxicity and high bioavailability in
resulting molecules.[1] As a versatile intermediate, this compound is frequently utilized in the
development of novel therapeutic agents and advanced organic materials, making a thorough
understanding of its safe handling paramount for researchers in the field.[4][5][6] This guide
provides a comprehensive overview of the safety protocols, handling procedures, and
emergency responses necessary for the responsible use of 1-Benzothiophene-3-
carbaldehyde in a laboratory setting.

Compound Identification and Physicochemical
Properties

A foundational aspect of safe laboratory practice is a clear understanding of the physical and
chemical characteristics of the substances being handled.
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Property Value Source(s)
1-benzothiophene-3-

IUPAC Name [7]
carbaldehyde
Benzo[b]thiophene-3-

Synonyms carboxaldehyde, 3- [71[81[9]
Formylbenzo[b]thiophene

CAS Number 5381-20-4 [4][71[10]

Molecular Formula CoHeOS [41171[10]

Molecular Weight 162.21 g/mol [4117]
Yellow to brown crystalline

Appearance [91[10]
powder

Melting Point 53-58 °C [4119][10]

. ) 303.2 £15.0 °C at 760 mmHg;

Boiling Point [4115][10]
166 °C at 20 mmHg

Flash Point >110 °C (>230 °F) [9][10]

Density ~1.3 g/cm3 [419]
Soluble in organic solvents

Solubility such as chloroform and [10]

dichloromethane.

Hazard Identification and Toxicological Profile

Understanding the potential hazards is critical for implementing appropriate safety measures.

While some sources classify 1-Benzothiophene-3-carbaldehyde as non-hazardous under

GHS, a significant portion of reports indicate potential health risks that must be addressed.[7]

[°]

GHS Hazard Classification:

Based on aggregated data, the following hazards are associated with this compound[7][11]:
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Skin Irritation (Category 2): Causes skin irritation.[7][11]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[7][11][12]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[7][11][13]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[11][14]
Primary Routes of Exposure:

« Inhalation: Inhaling the dust can lead to respiratory tract irritation.[15]
o Skin Contact: Direct contact can cause skin irritation.[15]

o Eye Contact: The compound is a serious eye irritant.[12][15]

 Ingestion: Ingestion may cause irritation to mucous membranes and is considered harmful.
[11][12]

At present, there is no data available regarding the carcinogenic, mutagenic, or reproductive
toxicity of 1-Benzothiophene-3-carbaldehyde.[11] The chemical, physical, and toxicological
properties have not been thoroughly investigated, warranting a cautious approach.[11]

Comprehensive Safety and Handling Protocol

A systematic approach to handling 1-Benzothiophene-3-carbaldehyde is essential to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous chemicals is through robust
engineering controls.

o Ventilation: All handling of 1-Benzothiophene-3-carbaldehyde should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[8][11] This is crucial to
prevent the accumulation of dust and vapors in the breathing zone of the operator.
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o Safety Stations: An eyewash station and a safety shower must be readily accessible in any
laboratory where this compound is used.[15]

Personal Protective Equipment (PPE): The Essential
Barrier

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.[16]
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Required Personal Protective Equipment

Wear

Lab Coat
(Flame-resistant)

A AL
vvEal

Researcher

Wear

Safety Goggles
(Tightly fitting, side-shields)

Use if dust
is generated

Gloves
(Chemical-resistant, Nitrile)

Respirator (Optional)
(N95 or full-face if needed)
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Evacuate personnel
to safe areas

Ensure adequate
ventilation

:

Wear appropriate PPE
(respirator, gloves, goggles)

Contain spillage.
Prevent entry into drains.

Collect with electrically
protected vacuum or by
wet-brushing

Place in a suitable, closed
container for disposal

Click to download full resolution via product page
Caption: Decision workflow for responding to a spill.

In the event of a spill, evacuate personnel to a safe area. [8]Ensure adequate ventilation and
remove all sources of ignition. [11]Wearing full PPE, contain the spillage and prevent it from
entering drains. [8][11]Collect the material using a method that avoids dust generation, such as
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wet-brushing or with an electrically protected vacuum cleaner, and place it in a suitable, closed
container for disposal. [11]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[8][11]A water spray can be used to cool unopened containers. [11]* Specific Hazards: The
compound may emit toxic fumes of carbon oxides and sulfur oxides under fire conditions.
[11]* Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear. [8][11]

Role in Synthesis and Associated Considerations

1-Benzothiophene-3-carbaldehyde is a versatile starting material. [5]It undergoes various
reactions, such as phosphine-free palladium coupling to form 2-arylbenzo[b]thiophenes and
other electrophilic substitution reactions. [5][17]When planning such syntheses, it is imperative
to conduct a full risk assessment that includes not only the starting material but also all
reagents, solvents, intermediates, and potential byproducts. The reaction conditions (e.g.,
temperature, pressure) can significantly alter the risk profile of the experiment.

Conclusion

1-Benzothiophene-3-carbaldehyde is an invaluable tool in the arsenal of the modern
medicinal and materials chemist. Its potential for creating novel and impactful molecules is
significant. However, this potential can only be safely realized through a disciplined and
informed approach to its handling. By integrating the principles of robust engineering controls,
diligent use of personal protective equipment, and adherence to established safe handling and
emergency protocols, researchers can confidently and responsibly harness the synthetic power
of this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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